91-22-5

Quinoline

Usually In Stock

• CAS RN:
• 91-22-5

• Formula:
• C9H7N

• InChI:
• InChI=1S/C9H7N/c1-2-6-9-8(4-1)5-3-7-10-9/h1-7H

• InChIKey:
• SMWDFEZZVXVKRB-UHFFFAOYSA-N

• Quinoline appears as a colorless liquid with a peculiar odor. Slightly denser than water. Contact may irritate to skin, eyes, and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
  Quinoline is the simplest member of the quinoline class of compounds, comprising a benzene ring ortho fused to C-2 and C-3 of a pyridine ring. It is a mancude organic heterobicyclic parent, a member of quinolines, an azaarene and an ortho-fused heteroarene.
  Quinoline is used mainly as an intermediate in the manufacture of other products. Potential exposure to quinoline may occur from the inhalation of cigarette smoke. Quinoline breaks down quickly in the atmosphere and water. Acute (short-term) inhalation exposure to quinoline vapors irritates the eyes, nose, and throat and may cause headaches, dizziness, and nausea in humans. Information on the chronic (long- term), r...

3,6-Diphenylpyridazine

Usually In Stock

• CAS RN:
• 891-22-5

• Formula:
• C16H12N2

• InChI:
• InChI=1S/C16H12N2/c1-3-7-13(8-4-1)15-11-12-16(18-17-15)14-9-5-2-6-10-14/h1-12H

• InChIKey:
• ZLGKXPUBXWXTQF-UHFFFAOYSA-N

• 3,6-Diphenylpyridazine is a useful research compound. Its molecular formula is C16H12N2 and its molecular weight is 232.28 g/mol. The purity is usually 95%.

1,2,4,5-Tetrathiane

• CAS RN:
• 291-22-5

• Formula:
• C2H4S4

• InChI:
• InChI=1S/C2H4S4/c1-3-5-2-6-4-1/h1-2H2

• InChIKey:
• VXTWQLLUXWBOGW-UHFFFAOYSA-N

• 1, 2, 4, 5-Tetrathiane, also known as S-tetrathiane, belongs to the class of organic compounds known as tetrathianes. These are organic compounds containing a tetrathiane ring, which is a six-member saturated aliphatic ring made up of four sulfur atoms and two carbon atoms. Within the cell, 1, 2, 4, 5-tetrathiane is primarily located in the cytoplasm. Outside of the human body, 1, 2, 4, 5-tetrathiane can be found in mushrooms. This makes 1, 2, 4, 5-tetrathiane a potential biomarker for the consumption of this food product.

N-butyl-2-fluorobenzene-1-sulfonamide

Usually In Stock

• CAS RN:
• 5491-22-5

• Formula:
• C10H14FNO2S

• InChI:
• InChI=1S/C10H14FNO2S/c1-2-3-8-12-15(13,14)10-7-5-4-6-9(10)11/h4-7,12H,2-3,8H2,1H3

• InChIKey:
• KTLKHMUEDGZXFK-UHFFFAOYSA-N

• N-butyl-2-fluorobenzene-1-sulfonamide is a useful research compound. Its molecular formula is C10H14FNO2S and its molecular weight is 231.29 g/mol. The purity is usually 95%.

(8-((Dimethylamino)methyl)naphthalen-1-yl)boronic acid

Usually In Stock

• CAS RN:
• 89291-22-5

• Formula:
• C13H16BNO2

• InChI:
• InChI=1S/C13H16BNO2/c1-15(2)9-11-7-3-5-10-6-4-8-12(13(10)11)14(16)17/h3-8,16-17H,9H2,1-2H3

• InChIKey:
• GLKKEJJDBQGLFX-UHFFFAOYSA-N

• (8-((Dimethylamino)methyl)naphthalen-1-yl)boronic acid is a useful research compound. Its molecular formula is C13H16BNO2 and its molecular weight is 229.08 g/mol. The purity is usually 95%.

1H-Indole-3-acetic acid, 1-acetyl-, methyl ester

Usually In Stock

• CAS RN:
• 55191-22-5

• Formula:
• C13H13NO3

• InChI:
• InChI=1S/C13H13NO3/c1-9(15)14-8-10(7-13(16)17-2)11-5-3-4-6-12(11)14/h3-6,8H,7H2,1-2H3

• InChIKey:
• SRIBLLYYOKTWMS-UHFFFAOYSA-N

• 1H-Indole-3-acetic acid, 1-acetyl-, methyl ester is a useful research compound. Its molecular formula is C13H13NO3 and its molecular weight is 231.25 g/mol. The purity is usually 95%.

Ethyl (7-hydroxy-8-methyl-2-oxo-2H-1-benzopyran-4-yl)acetate

Usually In Stock

• CAS RN:
• 92191-22-5

• Formula:
• C14H14O5

• InChI:
• InChI=1S/C14H14O5/c1-3-18-12(16)6-9-7-13(17)19-14-8(2)11(15)5-4-10(9)14/h4-5,7,15H,3,6H2,1-2H3

• InChIKey:
• KIQDMHBVZLXHET-UHFFFAOYSA-N

• Ethyl (7-hydroxy-8-methyl-2-oxo-2H-1-benzopyran-4-yl)acetate is a useful research compound. Its molecular formula is C14H14O5 and its molecular weight is 262.26 g/mol. The purity is usually 95%.

1,2-Benzenediol, 4-[2-(methylamino)ethyl]-, hydrobromide (1:1)

Usually In Stock

• CAS RN:
• 18191-22-5

• Formula:
• C9H14BrNO2

• InChI:
• InChI=1S/C9H13NO2.BrH/c1-10-5-4-7-2-3-8(11)9(12)6-7;/h2-3,6,10-12H,4-5H2,1H3;1H

• InChIKey:
• ACICAVVXAAEHEM-UHFFFAOYSA-N

• 1,2-Benzenediol, 4-[2-(methylamino)ethyl]-, hydrobromide (1:1) is a useful research compound. Its molecular formula is C9H14BrNO2 and its molecular weight is 248.12 g/mol. The purity is usually 95%.

1-Methyl-1H-benzo[d]imidazol-5-ol

In Stock

• CAS RN:
• 50591-22-5

• Formula:
• C8H8N2O

• InChI:
• InChI=1S/C8H8N2O/c1-10-5-9-7-4-6(11)2-3-8(7)10/h2-5,11H,1H3

• InChIKey:
• NDDDURSMVVKBTL-UHFFFAOYSA-N

• 1-Methyl-1H-benzo[d]imidazol-5-ol is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.

Sodium (2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-thiolate

Usually In Stock

• CAS RN:
• 42891-22-5

• Formula:
• C6H12NaO5S

• InChI:
• InChI=1S/C6H12O5S.Na/c7-1-2-3(8)4(9)5(10)6(12)11-2;/h2-10,12H,1H2;/t2-,3+,4+,5-,6+;/m1./s1

• InChIKey:
• BHHKGFGJKMSQDZ-QEQWBAOXSA-N

• Sodium (2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-thiolate, also known as Sodium (2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-thiolate, is a useful research compound. Its molecular formula is C6H12NaO5S and its molecular weight is 219.21 g/mol. The purity is usually 95%.

2-[3-(3,5-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-methyl-N-phenylacetamide

In Stock

• CAS RN:
• 872591-22-5

• Formula:
• C21H20N6O2

• InChI:
• InChI=1S/C21H20N6O2/c1-14-9-15(2)11-17(10-14)27-20-19(23-24-27)21(29)26(13-22-20)12-18(28)25(3)16-7-5-4-6-8-16/h4-11,13H,12H2,1-3H3

• InChIKey:
• JGLGRTALCJYSFG-UHFFFAOYSA-N

• 2-[3-(3,5-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C21H20N6O2 and its molecular weight is 388.431. The purity is usually 95%.

4-(Chloromethyl)-N-(1H-pyrazol-4-yl)benzamide

Usually In Stock

• CAS RN:
• 916791-22-5

• Formula:
• C11H10ClN3O

• InChI:
• InChI=1S/C11H10ClN3O/c12-5-8-1-3-9(4-2-8)11(16)15-10-6-13-14-7-10/h1-4,6-7H,5H2,(H,13,14)(H,15,16)

• InChIKey:
• AJZZOSSEFFZAMT-UHFFFAOYSA-N

• 4-(Chloromethyl)-N-(1H-pyrazol-4-yl)benzamide is a useful research compound. Its molecular formula is C11H10ClN3O and its molecular weight is 235.67 g/mol. The purity is usually 95%.

6-(2,4-Dichlorophenyl)-6-oxohexanoic acid

In Stock

• CAS RN:
• 898791-22-5

• Formula:
• C12H12Cl2O3

• InChI:
• InChI=1S/C12H12Cl2O3/c13-8-5-6-9(10(14)7-8)11(15)3-1-2-4-12(16)17/h5-7H,1-4H2,(H,16,17)

• InChIKey:
• JUQCJIWPKSJLQQ-UHFFFAOYSA-N

• 6-(2,4-Dichlorophenyl)-6-oxohexanoic acid is a useful research compound. Its molecular formula is C12H12Cl2O3 and its molecular weight is 275.12 g/mol. The purity is usually 95%.

5-Aminothiazolo[4,5-d]pyrimidin-2(3h)-one

In Stock

• CAS RN:
• 848691-22-5

• Formula:
• C5H4N4OS

• InChI:
• InChI=1S/C5H4N4OS/c6-4-7-1-2-3(8-4)9-5(10)11-2/h1H,(H3,6,7,8,9,10)

• InChIKey:
• CGLJYFPRPQWKTN-UHFFFAOYSA-N

• 5-Aminothiazolo[4,5-d]pyrimidin-2(3h)-one is a useful research compound. Its molecular formula is C5H4N4OS and its molecular weight is 168.18 g/mol. The purity is usually 95%.

Methanone, [2-[[(4-methylphenyl)sulfonyl]oxy]phenyl]phenyl-

Usually In Stock

• CAS RN:
• 851591-22-5

• Formula:
• C20H16O4S

• InChI:
• InChI=1S/C20H16O4S/c1-15-11-13-17(14-12-15)25(22,23)24-19-10-6-5-9-18(19)20(21)16-7-3-2-4-8-16/h2-14H,1H3

• InChIKey:
• FJPOYVFLHRONHD-UHFFFAOYSA-N

• Methanone, [2-[[(4-methylphenyl)sulfonyl]oxy]phenyl]phenyl- is a useful research compound. Its molecular formula is C20H16O4S and its molecular weight is 352.4 g/mol. The purity is usually 95%.

[2-(3-aminophenyl)-1H-benzimidazol-5-yl](phenyl)methanone

Usually In Stock

• CAS RN:
• 296791-22-5

• Formula:
• C20H15N3O

• InChI:
• InChI=1S/C20H15N3O/c21-16-8-4-7-15(11-16)20-22-17-10-9-14(12-18(17)23-20)19(24)13-5-2-1-3-6-13/h1-12H,21H2,(H,22,23)

• InChIKey:
• RRVMMIGOODBROK-UHFFFAOYSA-N

• [2-(3-aminophenyl)-1H-benzimidazol-5-yl](phenyl)methanone is a useful research compound. Its molecular formula is C20H15N3O and its molecular weight is 313.4 g/mol. The purity is usually 95%.

5-Chloro-1-methyl-4-(oxiran-2-yl)-3-propan-2-ylpyrazole

Usually In Stock

• CAS RN:
• 2248291-22-5

• Formula:
• C9H13ClN2O

• InChI:
• InChI=1S/C9H13ClN2O/c1-5(2)8-7(6-4-13-6)9(10)12(3)11-8/h5-6H,4H2,1-3H3

• InChIKey:
• RTJXENOIRYJBAO-UHFFFAOYSA-N

• 5-Chloro-1-methyl-4-(oxiran-2-yl)-3-propan-2-ylpyrazole is a useful research compound. Its molecular formula is C9H13ClN2O and its molecular weight is 200.67. The purity is usually 95%.